Cas no 42781-07-7 (2,5-Hexanedione,3-acetyl-)

• Product Name: 2,5-Hexanedione,3-acetyl-
• CAS No: 42781-07-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 331791
• PubChem ID: 170683
• Update Time: 2025-04-19

2,5-Hexanedione,3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione,3-acetyl-
• 3-acetyl-2,5-hexanedione
• 3-acetylhexane-2,5-dione
• 3-Acetyl-hexan-2,5-dion
• 3-acetyl-hexane-2,5-dione
• 3-Aethylon-hexandion-(2.5)
• AC1L561K
• Acetonyl-acetylaceton
• AG-F-51884
• CTK4I6603
• LS-191716
• ms-Acetonyl-acetylaceton
• 42781-07-7
• 3-Acetyl-2,5-hexanedione #
• XJOUXLQTCBNSBY-UHFFFAOYSA-N
• SCHEMBL233057
• AKOS006295708
• 2,5-Hexanedione, 3-acetyl-
• DTXSID60195466

• Inchi： 1S/C8H12O3/c1-5(9)4-8(6(2)10)7(3)11/h8H,4H2,1-3H3
• InChI Key： XJOUXLQTCBNSBY-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC(C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 278°Cat760mmHg
• Flash Point: 114.2°C
• Refractive Index: 1.427
• PSA: 51.21